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Compound of Interest

Compound Name: Sulfuramidous chloride

Cat. No.: B15474147

An In-depth Examination of its Physicochemical Properties and Synthetic Applications

Abstract

Sulfuryl chloride (SO2Clz) is a highly reactive inorganic compound that serves as a powerful
and versatile reagent in modern organic synthesis. This technical guide provides a
comprehensive overview of the physical and chemical properties of sulfuryl chloride, tailored for
researchers, scientists, and drug development professionals. It presents a detailed compilation
of its physicochemical data, explores its diverse reactivity, and furnishes detailed experimental
protocols for its key applications. Furthermore, this guide employs visualizations of reaction
pathways and experimental workflows to facilitate a deeper understanding of its chemical
behavior.

Physical Properties

Sulfuryl chloride is a colorless to slightly yellow fuming liquid with a pungent odor.[1][2] Upon
prolonged standing, it can decompose into sulfur dioxide and chlorine, imparting a yellowish
color.[1] It is a dense liquid, heavier than water, and its vapors are also denser than air.[3][4]
Sulfuryl chloride is not found in nature.[1] The key physical properties of sulfuryl chloride are
summarized in the table below.
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Property Value References
Molecular Formula SO2Cl2 [1]
Molar Mass 134.9698 g/mol [1]
Colorless to yellowish liquid,
Appearance [11[2]
pungent odor
Density 1.67 g/cm3 (at 20 °C) [1]
Melting Point -54.1 °C [1]
Boiling Point 69.4 °C [1]
Vapor Pressure 106.5 mmHg (at 20 °C) [2]
Vapor Density 4.6 (Air=1) [3]
Refractive Index (n_D) 1.4437 (at 20 °C) [1]
Reacts with water. Miscible
with benzene, toluene,
Solubility chloroform, carbon [11[2][5]
tetrachloride, and glacial acetic
acid.
Flash Point Not flammable [1]

Chemical Properties and Reactivity

Sulfuryl chloride is a highly reactive compound, primarily utilized as a source of chlorine and for
the introduction of the sulfonyl group. Its reactivity is distinct from that of thionyl chloride
(SOCIz2); sulfuryl chloride acts as a source of chlorine radicals, whereas thionyl chloride is a
source of chloride ions.[1][2]

Hydrolysis and Decomposition

Sulfuryl chloride reacts violently and exothermically with water, hydrolyzing to sulfuric acid and
hydrogen chloride gas.[1][2]

Reaction with Water: 2 H20 + SO2Cl2 — H2S0a4 + 2 HCI[1]
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It also decomposes upon heating to or above 100 °C, which is about 30 °C above its boiling
point, yielding sulfur dioxide and chlorine gas.[1][6]

Thermal Decomposition: SO2Clz (g) = SO2 (g) + Cl2 (g)

Chlorination Reactions

Sulfuryl chloride is a versatile chlorinating agent for a wide range of organic compounds,
including alkanes, alkenes, alkynes, aromatic compounds, and ethers.[1][2] These reactions
often proceed via a free-radical mechanism and can be initiated by light or a radical initiator like
azobisisobutyronitrile (AIBN).[1]

One of the key advantages of using sulfuryl chloride over gaseous chlorine is that it is a liquid,
which makes it easier and safer to handle and measure.[1]

Sulfuryl chloride can be used for the chlorination of alkanes to produce alkyl chlorides. The
reaction is typically initiated by a radical initiator.

General Reaction: RH + SO2Clz --(initiator)--> RCI + SO2 + HCI[1]

Caption: Workflow for the free-radical chlorination of an alkane using sulfuryl chloride.

Conversion of Alcohols to Alkyl Chlorides

Sulfuryl chloride can be used to convert alcohols to their corresponding alkyl chlorides.[1] The
reaction mechanism can vary depending on the substrate and reaction conditions.
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Caption: General reaction scheme for the conversion of an alcohol to an alkyl chloride.

Synthesis of Sulfonyl Chlorides

Sulfuryl chloride can be used in sulfonation reactions, although this is less common than its use
as a chlorinating agent.[7]

Synthesis of Sulfenyl Chlorides

Sulfuryl chloride is an effective reagent for the conversion of thiols and disulfides into the
corresponding sulfenyl chlorides.[1]

General Reaction with Thiols: RSH + SO2Cl> - RSCI + SOz + HCI[1]

Experimental Protocols
Synthesis of Sulfuryl Chloride

Sulfuryl chloride is typically prepared by the reaction of sulfur dioxide and chlorine gas in the
presence of a catalyst, such as activated carbon.[2]

Materials and Equipment:
» Round bottom flask

Reflux condenser

Two gas inlet tubes

Activated carbon (dried)

Sulfur dioxide gas (dry)

Chlorine gas (dry)

Ice bath

Procedure:

e Dry the activated carbon by heating it under vacuum.
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e Set up the apparatus with the round bottom flask fitted with the reflux condenser and gas
inlet tubes.

« Fill approximately half of the reflux condenser with the dried activated carbon.
e Pass a steady stream of dry sulfur dioxide and chlorine gas through the system.
e Cool the round bottom flask in an ice bath to collect the liquid sulfuryl chloride.

e Once a sufficient amount of product has been collected, the crude sulfuryl chloride can be
purified by fractional distillation, collecting the fraction boiling at 69-70 °C.[1]
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Caption: Experimental workflow for the synthesis of sulfuryl chloride.
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Protocol for Free-Radical Chlorination of an Alkane (e.g.,
Cyclohexane)

This protocol describes the chlorination of cyclohexane using sulfuryl chloride and AIBN as a
radical initiator.

Materials and Equipment:

Round-bottom flask with a reflux condenser
e Heating mantle

e Magnetic stirrer and stir bar

e Separatory funnel

e Cyclohexane

 Sulfuryl chloride

» Azobisisobutyronitrile (AIBN)

¢ Sodium bicarbonate solution (aqueous)
e Anhydrous calcium chloride

« Distillation apparatus

Procedure:

e To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add
cyclohexane (e.g., 25.0 mL).

¢ In a fume hood, carefully add sulfuryl chloride (e.g., 9.0 mL).

e Add a catalytic amount of AIBN (e.g., 0.10 g).
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e Heat the reaction mixture to reflux using a heating mantle. The reaction is initiated, and the
evolution of HCl and SOz gases will be observed.

 After the reaction is complete (e.g., after 1-2 hours of reflux, or as monitored by GC), cool
the mixture to room temperature.

o Transfer the reaction mixture to a separatory funnel and wash it with a saturated sodium
bicarbonate solution to neutralize any remaining acid.

o Separate the organic layer and dry it over anhydrous calcium chloride.
« Filter to remove the drying agent.

» Purify the chlorocyclohexane by simple distillation, collecting the fraction boiling at the
appropriate temperature (b.p. of chlorocyclohexane is 142-143 °C).

Safety and Handling

Sulfuryl chloride is a toxic, corrosive, and lachrymatory substance.[1] It should be handled with
extreme care in a well-ventilated fume hood.[8] Personal protective equipment, including
chemical-resistant gloves, safety goggles, and a lab coat, is essential.[3]

It reacts violently with water and donor solvents like DMSO and DMF.[1] Therefore, it must be
stored in a cool, dry place away from incompatible materials.[8] In case of a spill, do not use
water. Use an inert absorbent material like sand or vermiculite to contain the spill.[8]

Conclusion

Sulfuryl chloride is a valuable and versatile reagent in chemical synthesis, offering a convenient
and efficient means of chlorination and, to a lesser extent, sulfonylation. Its distinct reactivity
profile, coupled with its ease of handling as a liquid, makes it an important tool for synthetic
chemists. A thorough understanding of its physical properties, chemical reactivity, and proper
handling procedures is crucial for its safe and effective utilization in a laboratory or industrial
setting. This guide provides the foundational knowledge for professionals to harness the
synthetic potential of sulfuryl chloride while prioritizing safety and experimental reproducibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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